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Compound of Interest

Compound Name: Carfentrazone-ethyl

Cat. No.: B033137 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Carfentrazone-ethyl is a fast-acting contact herbicide belonging to the aryl triazolinone

chemical family. It is utilized as a desiccant in soybean production to facilitate a more efficient

and timely harvest. Its mode of action involves the inhibition of the enzyme protoporphyrinogen

oxidase (PPO), which plays a crucial role in the chlorophyll biosynthesis pathway in plants.[1]

[2] This inhibition leads to the accumulation of protoporphyrinogen IX, which, in the presence of

light and oxygen, results in rapid membrane disruption, cellular leakage, and ultimately, tissue

desiccation.[2] These application notes provide detailed protocols for the use of carfentrazone-
ethyl in soybean physiological studies, summarize key quantitative data from various studies,

and illustrate relevant biological and experimental workflows.

Data Presentation
Table 1: Application Rates and Timing for Carfentrazone-
ethyl in Soybeans
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Product Name
(Active Ingredient)

Application Rate
Soybean Growth
Stage for
Application

Pre-Harvest
Interval (PHI)

Aim® 2EC

(Carfentrazone-ethyl)
1.0 to 1.5 fl oz/acre

Crop is mature, and

grain has begun to dry

down.[3][4]

3 days[3][4][5]

Carfentrazone-ethyl 50 to 70 g/ha

Between R6 and R7

stages, with seed

moisture between

32% and 40%.[6]

Not specified

Affinity Plus

(Carfentrazone-ethyl)
1 L/ha

When 30% of leaves

have fallen naturally.

[7]

Not specified

Aim® (Carfentrazone-

ethyl)
1.5 fl oz/acre

Crop is mature, and

grain is drying down.

[8]

3 days[8]

Aim® 1.9EW

(Carfentrazone-ethyl)
1.0 to 1.5 fl oz/acre

Mature soybeans,

once pods have lost

all their color.[9]

3 days[9]

Table 2: Efficacy of Carfentrazone-ethyl as a Soybean
Desiccant
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Parameter
Carfentrazone-
ethyl

Diquat &
Glufosinate-
ammonium

Days After
Application (DAA)

Stem Mass Reduction 31-55%

1-18% greater

reduction than

carfentrazone-ethyl[7]

3 DAA[7]

43-56%

1-18% greater

reduction than

carfentrazone-ethyl[7]

7 DAA[7]

Pod Mass Reduction 22-36%

1-18% greater

reduction than

carfentrazone-ethyl[7]

3 DAA[7]

27-39%

1-18% greater

reduction than

carfentrazone-ethyl[7]

7 DAA[7]

Table 3: Effect of Harvest Aid Application Timing on
Soybean Yield
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Soybean Type
Seed Moisture at
Application

Yield Reduction Compared
to Nontreated

Indeterminate (MG IV) 60% 15.4%[5][10]

50% No negative effect[5][10]

40% No negative effect[5][10]

Determinate (MG V) 60% 22%[5][10]

50% 15.6%[5][10]

40% No negative effect[5][10]

Determinate (MG VI) 60% 18.1%[5][10]

50% 4%[5][10]

40% No negative effect[5][10]

Experimental Protocols
Protocol 1: Field Application of Carfentrazone-ethyl for
Soybean Desiccation
Objective: To apply carfentrazone-ethyl to mature soybeans to facilitate desiccation for

physiological studies or harvest.

Materials:

Carfentrazone-ethyl formulation (e.g., Aim® 2EC)

CO2-pressurized backpack sprayer or similar application equipment[5][6]

Adjuvants: Crop Oil Concentrate (COC) or Methylated Seed Oil (MSO)[8][9]

Personal Protective Equipment (PPE)

Procedure:
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Determine Soybean Growth Stage: Ensure soybeans have reached physiological maturity.

This is typically between the R6 and R7 growth stages, when seeds have begun to dry

down, and at least 65% of pods are a mature brown color.[4][6] Application at a seed

moisture content of 60% can lead to yield loss.[5][10]

Prepare Spray Solution:

Calibrate the sprayer to the desired spray volume. A minimum of 10 gallons per acre is

recommended for ground applications.[4]

Fill the spray tank with half the required amount of water.

Add the specified amount of carfentrazone-ethyl (e.g., 1.0 to 1.5 fl oz/acre of Aim® 2EC).

[3]

Add an appropriate adjuvant, such as COC or MSO, at a concentration of 1% v/v.[8][9]

Add the remaining water to the tank and agitate thoroughly.

Application:

Apply the spray solution uniformly to the soybean canopy.

Avoid application during windy conditions to prevent drift.

Record environmental conditions (temperature, humidity, wind speed) at the time of

application, as efficacy can be greater on hot, humid days.[1]

Post-Application:

Adhere to the 3-day pre-harvest interval.[3][5][8][9]

Do not feed treated soybean forage or hay to livestock.[3]

Protocol 2: Evaluation of Desiccation Efficacy
Objective: To quantify the desiccant effect of carfentrazone-ethyl on soybean plants.

Materials:
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Treated and control soybean plots

Plant shears or clippers

Drying oven

Weighing scale

Camera for visual documentation

Procedure:

Sampling: At 3 and 7 days after application (DAA), randomly select a predetermined number

of plants from both treated and control plots.[7]

Visual Assessment: Document the visual symptoms of desiccation, such as leaf and stem

necrosis and pod color change, using a standardized rating scale or photographic

documentation.[7]

Biomass Measurement:

Separate the plants into stems and pods.

Record the fresh weight of the stems and pods for each sample.

Dry the plant parts in a drying oven at a specified temperature (e.g., 60°C) until a constant

weight is achieved.

Record the dry weight of the stems and pods.

Data Analysis: Calculate the percent reduction in stem and pod mass for the treated plots

compared to the control plots at each time point.[7]

Protocol 3: Assessment of Soybean Seed Physiological
Quality
Objective: To determine the effect of carfentrazone-ethyl application on the viability and vigor

of harvested soybean seeds.
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Materials:

Harvested soybean seeds from treated and control plots

Germination paper or sand

Incubator or germination chamber

Accelerated aging chamber

Electrical conductivity meter

Procedure:

Standard Germination Test:

Place a known number of seeds on moistened germination paper or in sand.

Incubate at a standard temperature (e.g., 25°C) for a specified period (e.g., 8 days).

Evaluate the percentage of normal seedlings.[6]

Accelerated Aging Test:

Place seeds in a single layer on a screen within an accelerated aging chamber.

Expose the seeds to high temperature (e.g., 41°C) and high relative humidity (e.g., 100%)

for a set duration (e.g., 48-72 hours).

Conduct a standard germination test on the aged seeds to assess vigor.[6]

Electrical Conductivity Test:

Weigh a specific number of seeds and place them in a beaker with a known volume of

deionized water.

Incubate at a controlled temperature (e.g., 25°C) for a specified time (e.g., 24 hours).

Methodological & Application

Check Availability & Pricing
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Measure the electrical conductivity of the leachate. Higher conductivity indicates greater

seed membrane damage and lower vigor.[6]

Data Analysis: Compare the results of the germination and vigor tests between seeds from

carfentrazone-ethyl treated plots and control plots. Statistical analysis (e.g., ANOVA) should

be performed to determine significant differences.
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Caption: Mode of action of Carfentrazone-ethyl in inhibiting the PPO enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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